2-[(3-Bromo-4,5-dimethoxyphenyl)methylidene]propanedinitrile

• Molecular Formula: C12H9BrN2O2
• Molecular Weight: 293.12 g/mol
• IUPAC Name: 2-[(3-bromo-4,5-dimethoxyphenyl)methylidene]propanedinitrile
• InChI: InChI=1S/C12H9BrN2O2/c1-16-11-5-8(3-9(6-14)7-15)4-10(13)12(11)17-2/h3-5H,1-2H3
• InChI Key: NCIFIMHIMCXFDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C(C#N)C#N)Br)OC

Description

2-[(3-Bromo-4,5-dimethoxyphenyl)methylidene]propanedinitrile is a useful research compound. Its molecular formula is C12H9BrN2O2 and its molecular weight is 293.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-bromoveratraldehyde (245 mg, 1 mmol) and malononitrile (66 mg, 1 mmol) in ethanol was added piperidine (0.1 ml, 1 mmol). The mixture was stirred at room temperature for 15 min to give the product 3,4-dimethoxy-5-bromobenzylidenemalononitrile as a yellow precipitate.